Cas no 2649083-51-0 (1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene)

• Product Name: 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene
• CAS No: 2649083-51-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5986129
• PubChem ID: 165752831
• Update Time: 2025-10-31

1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene
• EN300-1766342
• 2649083-51-0

• Inchi： 1S/C11H13NO2/c1-8-6-10(14-3)4-5-11(8)9(2)12-7-13/h4-6,9H,1-3H3
• InChI Key： ZIKJUCQSLXHOSH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C(C)N=C=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene

Introduction to 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene (CAS No. 2649083-51-0)

1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2649083-51-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, featuring a unique structural arrangement of an isocyanate functional group, a methoxy substituent, and a methyl group on a benzene ring, presents intriguing possibilities for synthetic applications and biological investigations.

The molecular structure of 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene consists of a benzene core substituted with a 4-methoxy group at the para position and a 2-methyl group at the ortho position relative to the isocyanate functional group. The presence of the isocyanate group (–NCO) makes this compound a versatile intermediate in organic synthesis, particularly in the formation of polymers, polyurethanes, and other functional materials. The methoxy group (–OCH₃) further enhances its reactivity, enabling various nucleophilic substitution reactions and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds with potential pharmaceutical applications. The isocyanate moiety in 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene has been explored as a key component in drug design due to its ability to form stable covalent bonds with nucleophiles. This property has led to its investigation in the synthesis of bioactive molecules, including potential inhibitors and modulators of enzymatic pathways. For instance, derivatives of isocyanates have been studied for their role in modulating inflammatory responses and immune system interactions, highlighting the therapeutic potential of this class of compounds.

The 4-methoxy and 2-methyl substituents on the benzene ring contribute to the compound's overall stability and reactivity profile. The methoxy group, being electron-donating, can influence the electronic properties of the aromatic ring, thereby affecting its interaction with other molecules. This characteristic has made 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene a valuable building block in medicinal chemistry, where precise control over electronic distributions is crucial for designing effective drug candidates.

From a synthetic chemistry perspective, 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene serves as an important precursor for more complex molecules. The isocyanate group can undergo reactions such as urethane formation, amide bond creation, and polymerization reactions, allowing for the construction of diverse molecular architectures. These synthetic capabilities have been leveraged in the development of advanced materials, including smart polymers and functional coatings that exhibit unique properties such as responsiveness to environmental stimuli.

Recent advancements in computational chemistry have also enhanced our understanding of the reactivity and potential applications of 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene. Molecular modeling studies have predicted its interaction with various biological targets, providing insights into its potential pharmacological effects. These computational approaches have complemented experimental efforts by allowing researchers to screen large libraries of compounds virtualistically before conducting costly wet-lab experiments.

The versatility of 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its structural features make it suitable for synthesizing intermediates that are used in crop protection agents and industrial additives. The ability to modify its molecular structure through selective reactions allows chemists to tailor its properties for specific industrial needs.

In conclusion, 1-(1-isocyanatoethyl)-4-methoxy-2-methylbenzene (CAS No. 2649083-51-0) represents a promising compound with diverse applications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features—particularly the combination of an isocyanate functional group with methoxy and methyl substituents—make it a valuable intermediate for synthetic chemists. As research continues to uncover new methodologies for utilizing this compound, its role in developing innovative solutions across multiple scientific disciplines is expected to expand further.